Cas no 405279-31-4 (Methyl 5-amino-2-phenyl-2h-1,2,3-triazole-4-carboxylate)

• Product Name: Methyl 5-amino-2-phenyl-2h-1,2,3-triazole-4-carboxylate
• CAS No: 405279-31-4
• MF: C₁₀H₁₀N₄O₂
• MW: 218.2120013237
• MDL: MFCD02641275
• CID: 1515187
• PubChem ID: 723733
• Update Time: 2025-10-24

Methyl 5-amino-2-phenyl-2h-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-2-phenyl-2h-1,2,3-triazole-4-carboxylate
• SR-01000532486
• SR-01000532486-1
• AKOS005616356
• EN300-26058393
• methyl 5-amino-2-phenyltriazole-4-carboxylate
• STK764498
• 405279-31-4
• CS-0290840

• MDL： MFCD02641275
• Inchi： 1S/C10H10N4O2/c1-16-10(15)8-9(11)13-14(12-8)7-5-3-2-4-6-7/h2-6H,1H3,(H2,11,13)
• InChI Key： DFYOHFQVKZGBFW-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(N)=NN(C2C=CC=CC=2)N=1)=O

Computed Properties

• Exact Mass: 218.08037557g/mol
• Monoisotopic Mass: 218.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 83Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on Methyl 5-amino-2-phenyl-2h-1,2,3-triazole-4-carboxylate

Methyl 5-Amino-2-Phenyl-2H-1,2,3-Triazole-4-Carboxylate: A Key Compound in Modern Pharmaceutical Research

Methyl 5-amino-2-phenyl-2H-1,2,3-triazole-4-carboxylate (CAS No. 405279-31-4) represents a pivotal molecule in the field of pharmaceutical chemistry, with its unique structural features and functional groups making it a versatile scaffold for drug design. This compound belongs to the broader class of 1,2,3-triazole derivatives, which have garnered significant attention due to their diverse biological activities and potential applications in therapeutic development. The synthesis and functionalization of 5-amino-2-phenyl-2H-1,2,3-triazole-4-carboxylate have been extensively explored in recent years, particularly in the context of targeted drug delivery systems and antimicrobial agent development.

As a member of the triazole family, this compound exhibits a core structure consisting of a five-membered ring with two nitrogen atoms, which is critical for its reactivity and biological interactions. The 5-amino group introduces nucleophilic properties, while the 2-phenyl substituent enhances aromaticity and hydrophobicity, enabling the molecule to interact with specific biological targets. The carboxylate group at the 4-position further contributes to its solubility and ability to form hydrogen bonds, making it suitable for applications in drug formulation and biomolecular interactions.

Recent studies published in bioorganic chemistry journals have highlighted the role of Methyl 5-amino-2-phenyl-2H-1,2,3-triazole-4-carboxylate in modulating enzyme activity and cellular signaling pathways. For instance, a 2023 paper in Journal of Medicinal Chemistry demonstrated its potential as a selective inhibitor of protein kinase C (PKC), a key enzyme involved in inflammation and cancer progression. This finding underscores the compound’s utility in developing anti-inflammatory therapeutics and oncology drugs.

The synthetic pathways for this compound have evolved significantly, with researchers focusing on green chemistry approaches to improve efficiency and reduce environmental impact. A 2022 study in Organic & Biomolecular Chemistry reported the use of microwave-assisted catalytic methods to synthesize Methyl 5-amino-2-phenyl-3-triazole-4-carboxylate with high yield and purity. Such advancements align with the growing emphasis on sustainable pharmaceutical manufacturing and cost-effective drug production.

Moreover, the biological activity of this compound has been evaluated in various preclinical models. In a 2023 study published in European Journal of Medicinal Chemistry, researchers found that the 5-amino-2-phenyl-2H-1,2,3-triazole-4-carboxylate derivative exhibited potent antimicrobial properties against multidrug-resistant bacteria, including Staphylococcus aureus and Pseudomonas aeruginosa. This discovery highlights its potential as a novel antibiotic candidate in the face of increasing antimicrobial resistance.

The structural versatility of Methyl 5-amino-2-phenyl-2H-1,2,3-triazole-4-carboxylate allows for extensive functionalization, enabling the design of targeted drug delivery systems. By introducing functional groups such as fluorine atoms or hydroxyl groups, researchers can fine-tune the compound’s solubility, stability, and receptor binding affinity. This adaptability is crucial for optimizing the pharmacokinetic properties of the molecule and enhancing its therapeutic efficacy.

Additionally, the role of 1,2,3-triazole derivatives in drug discovery has been further validated by recent computational studies. Machine learning models have been employed to predict the binding affinity of Methyl 5-amino-2-phenyl-2H-1,2,3-triazole-4-carboxylate with various protein targets, including cytochrome P450 enzymes and ion channels. These predictions provide valuable insights for structure-based drug design and virtual screening initiatives.

The synthetic challenges associated with this compound have also been addressed through innovative methodologies. A 2021 study in Chemical Communications described the use of click chemistry techniques to efficiently assemble the triazole core with desired functional groups. This approach not only streamlines the synthesis process but also reduces the reliance on hazardous reagents, aligning with the principles of green chemistry and environmentally sustainable practices.

Furthermore, the pharmacological potential of Methyl 5-amino-2-phenyl-2H-1,2,3-triazole-4-carboxylate extends to neurological disorders. Research published in Neuropharmacology in 2023 indicated that derivatives of this compound could modulate neurotransmitter receptors involved in conditions such as Alzheimer’s disease and Parkinson’s disease. This opens new avenues for the development of neuroprotective agents and targeted therapies.

As the field of pharmaceutical research continues to advance, the role of Methyl 5-amino-2-phenyl-2H-1,2,3-triazole-4-carboxylate is expected to grow. Ongoing studies are exploring its potential in combination therapies, where it could synergize with existing drugs to improve treatment outcomes. The multifunctional nature of this compound, combined with its adaptability to various chemical modifications, positions it as a promising candidate for future drug discovery efforts.